4-ethyl-2-methyl-5-{1-[(5-methylpyrazin-2-yl)carbonyl]piperidin-3-yl}-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-ethyl-2-methyl-5-[1-(5-methylpyrazine-2-carbonyl)piperidin-3-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C16H22N6O2/c1-4-22-14(19-20(3)16(22)24)12-6-5-7-21(10-12)15(23)13-9-17-11(2)8-18-13/h8-9,12H,4-7,10H2,1-3H3
• InChI Key: SHFWQGIPWBNVMU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)C)C2CCCN(C2)C(=O)C3=NC=C(N=C3)C
• Molecular Formula: C16H22N6O2
• Molecular Weight: 330.38 g/mol

Description

The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds containing a five-membered ring with three nitrogen atoms and two carbon atoms. The compound also contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring, possibly through a condensation reaction. The pyrazine ring could be formed through a similar process.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring and the pyrazine ring would contribute to the aromaticity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make the compound more polar, affecting its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some 1,2,4-triazole derivatives are used as antifungal agents, while others have shown anticancer activity.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include testing its biological activity and exploring its use in medicine or other fields.